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Compound of Interest

Compound Name:
4-(2-

Isothiocyanatophenyl)morpholine

CAS No.: 51317-67-0

Cat. No.: B1623059

Get Quote

Executive Summary
4-(2-Isothiocyanatophenyl)morpholine (CAS 51317-67-0) is a specialized heterocyclic

building block used primarily in the synthesis of thiourea-based pharmacophores and as an

electrophilic probe in proteomic profiling. Unlike its widely available para-isomer (CAS 51317-

66-9), the ortho-isomer presents unique steric properties and stability challenges due to the

proximity of the morpholine ring to the reactive isothiocyanate (-NCS) group.

This technical guide provides a field-validated framework for procuring, verifying, and handling

this compound. It addresses the critical distinction between "catalog" and "custom synthesis"

grades and outlines a self-validating Quality Control (QC) workflow to ensure experimental

reproducibility.

Part 1: Chemical Identity & Properties[1][2]
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Correct identification is the first step in procurement. The ortho-isomer is frequently confused

with the more common para-isomer.

Property Specification

Chemical Name 4-(2-Isothiocyanatophenyl)morpholine

Common Synonyms
2-Morpholinophenyl isothiocyanate; N-(2-

Isothiocyanatophenyl)morpholine

CAS Number
51317-67-0 (Distinct from para-isomer 51317-

66-9)

Molecular Formula C₁₁H₁₂N₂OS

Molecular Weight 220.29 g/mol

Physical State
Pale yellow to off-white solid (low melting point)

or viscous oil

Solubility
Soluble in DMSO, DMF, DCM, Chloroform;

Decomposes in water/alcohols

Reactivity
Highly electrophilic; susceptible to hydrolysis

and nucleophilic attack

Part 2: Supply Chain Landscape
Due to the steric hindrance of the ortho-substitution, this compound is often classified as a

"Make-on-Demand" or "Tier 2" building block rather than a bulk stock item.

Commercial Supplier Tiers
Tier A (Global Catalogs): Major distributors (e.g., Sigma-Aldrich, Fisher Scientific) typically

stock the para-isomer. The ortho-isomer (CAS 51317-67-0) often requires a 2-4 week lead

time as it is sourced from partner synthesis labs.

Tier B (Building Block Specialists): Companies like Enamine, ChemScene, and MolPort are

the primary sources. They often hold small stocks (mg to gram scale) or possess validated

synthesis routes for rapid scale-up.
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Tier C (Custom Synthesis): For requirements >100g, contract research organizations (CROs)

are recommended to ensure fresh preparation, minimizing hydrolysis impurities.

Purity Grades & Specifications
Grade Purity Specification Intended Application

HTS Grade >90% (LC-MS)
High-Throughput Screening

(primary hits).

Synthesis Grade >95% (NMR, HPLC)
Lead optimization;

intermediate synthesis.

Analytical Grade >98% (qNMR)
Kinetic studies; covalent probe

validation.

Critical Procurement Note: Always request a recent ( <3 months) Certificate of Analysis (CoA).

Isothiocyanates stored for >6 months often degrade into the corresponding urea or amine,

even at -20°C.

Part 3: Quality Control & Validation Protocols
Trusting a supplier's label without verification is a critical failure point in drug development. The

following QC workflow is designed to detect the specific impurities associated with this scaffold.

The Degradation Pathway (Mechanism of Impurity
Formation)
Moisture is the primary enemy. The isothiocyanate moiety hydrolyzes to the aniline, which then

reacts with remaining isothiocyanate to form a symmetric urea dimer.

Target Compound
(Isothiocyanate)

Impurity A
(2-Morpholinoaniline)

Hydrolysis (-COS) Impurity B
(Symmetric Urea Dimer)

+ Aniline

H₂O
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Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b1623059/docs?utm_src=pdf-body-img#technical-guide-commercial-procurement-and-quality-assurance-of-4-2-isothiocyanatophenyl-morpholine
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1623059?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Figure 1: Hydrolytic degradation pathway. Impurity A (Aniline) and Impurity B (Urea) are the

primary contaminants found in aged samples.

Analytical Validation Protocol
A. Visual Inspection

Pass: Pale yellow solid or clear oil.

Fail: Dark orange/brown color or presence of white precipitate (indicates urea formation).

B. ¹H-NMR Validation (Self-Validating Step)
The ortho-substitution creates a distinct shielding pattern.

Solvent: CDCl₃ (Must be dry and acid-free).

Diagnostic Signals:

Morpholine: Two triplets (or broad multiplets) at ~3.0 ppm (N-CH₂) and ~3.8 ppm (O-CH₂).

Aromatic: Look for the specific 4-proton pattern.

Impurity Check:

Aniline: Broad singlet at ~3.5-4.0 ppm (NH₂).

Urea: Downfield singlet >8.0 ppm (NH-CO-NH).

C. IR Spectroscopy (Quick Check)
Target Peak: Strong, broad absorption at 2000–2150 cm⁻¹ (N=C=S stretch).

Absence: Loss of this peak confirms degradation to urea/amine.

Part 4: Handling & Stability Strategy
Isothiocyanates are lachrymators and potent electrophiles.

Storage Protocol
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Temperature: Store at -20°C.

Atmosphere: Store under Argon or Nitrogen.

Container: Amber glass vials with Teflon-lined caps. Avoid polystyrene (can be dissolved by

residual solvents).

Thawing: Allow vial to reach room temperature before opening to prevent condensation

(water introduction).

Synthesis & Reaction Workflow
When using this reagent in synthesis (e.g., thiourea formation):

Solvent Choice: Use anhydrous DCM or THF. Avoid alcohols (forms thiocarbamates).

Stoichiometry: Use a slight excess (1.1 eq) of the isothiocyanate to account for minor

hydrolysis.

Quenching: Quench excess isothiocyanate with a polymer-supported amine (e.g., Trisamine

resin) rather than aqueous workup to simplify purification.
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1. Receipt & Inspection
(Check Seal/Color)

2. QC Verification
(NMR/IR for -NCS peak)

3. Storage
(-20°C, Argon)

Pass

4. Experimental Usage
(Anhydrous Conditions)

Warm to RT

5. Scavenger Quench
(Remove excess ITC)
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Figure 2: Recommended lifecycle workflow for handling 4-(2-
Isothiocyanatophenyl)morpholine.
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Available at: [https://www.benchchem.com/product/b1623059/docs#technical-guide-
commercial-procurement-and-quality-assurance-of-4-2-isothiocyanatophenyl-morpholine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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